Cas no 4197-72-2 (2-hexylbenzene-1,4-diol)

• Product name: 2-hexylbenzene-1,4-diol
• CAS No: 4197-72-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 927608
• PubChem ID: 264272

2-hexylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-hexylbenzene-1,4-diol
• 1-hexyl-hydroquinone
• 2.5-Dihydroxy-1-hexyl-benzol
• 2-hexyl-benzene-1,4-diol
• 2-Hexyl-hydrochinon
• 2-hexyl-hydroquinone
• 2-n-hexyl-hydroquinone
• AC1L6BIW
• AC1Q7AFJ
• AR-1E2066
• CTK4I5493
• Hexyl-hydrochinon
• NSC99302
• SureCN70630
• 2-hexylhydroquinone
• 4197-72-2
• DTXSID40295014
• NSC-99302
• AKOS024390399
• SCHEMBL70630

• Inchi： InChI=1S/C12H18O2/c1-2-3-4-5-6-10-9-11(13)7-8-12(10)14/h7-9,13-14H,2-6H2,1H3
• InChI Key： NOUJHHZNUIXAEX-UHFFFAOYSA-N
• SMILES： CCCCCCC1=C(C=CC(=C1)O)O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 40.46
• LogP: 3.22060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones